![molecular formula C19H19N3O B2362867 4-ethyl-N-[4-(2-pyrazinyloxy)benzyl]aniline CAS No. 866042-30-0](/img/structure/B2362867.png)
4-ethyl-N-[4-(2-pyrazinyloxy)benzyl]aniline
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Description
Physical And Chemical Properties Analysis
The physical and chemical properties of 4-ethyl-N-[4-(2-pyrazinyloxy)benzyl]aniline, such as its boiling point, melting point, and density, are not provided in the available resources . For detailed information, it’s recommended to refer to material safety data sheets (MSDS) or contact chemical suppliers.Scientific Research Applications
Applications in Molecular Synthesis and Chemical Reactions
Sequential Sigmatropic Rearrangement : 4-Ethyl-N-[4-(2-pyrazinyloxy)benzyl]aniline has been used in studies involving thermal rearrangement in N,N-diethyl aniline to produce specific pyrano derivatives (Majumdar, Das, & Jana, 1993).
Synthesis of Diiron(II) Complexes : Research has involved appending benzyl and ethyl groups to pyridine and aniline ligands in diiron(II) complexes, exploring their structures and reactivity (Carson & Lippard, 2006).
Crystallographic Studies : This compound has been studied for its structural properties, with focus on the conformation of its molecular components (Zhu, Wang, Sun, & Tian, 2013).
Electrochemical Polymerization : It has been part of studies in the electropolymerization of aromatic compounds with amino groups, contributing to understanding the properties of resulting polymer films (Oyama & Ohsaka, 1987).
Synthesis of Enaminones : Research into the synthesis of isomeric enaminones using reactions with anilines, including this compound, has been conducted to understand their structures (Brbot-Šaranović, Pavlović, & Cindrić, 2000).
Antimicrobial Activity : Some studies have explored the antimicrobial activity of derivatives of this compound, focusing on its potential applications in medicine and biology (Habib, Hassan, & El‐Mekabaty, 2013).
Synthesis of Novel Quinazolinone Derivatives : Investigations into novel quinazolinone derivatives have included this compound as part of the synthesis process, contributing to the development of new pharmaceuticals and chemicals (Habib, Hassan, & El‐Mekabaty, 2013).
Green One-Pot Multicomponent Synthesis : Utilization in green chemistry, specifically in one-pot synthesis of complex organic molecules, has been explored to improve efficiency and reduce environmental impact (Banerjee, Horn, Khatri, & Sereda, 2011).
Studying Steric Repulsion and Reactivity : The compound's role in understanding the balance between steric repulsion and reactivity in bulky anilines has been a subject of study, contributing to the field of organic chemistry (Vrána, Němec, Samsonov, & Růžička, 2021).
Kinetics and Mechanism of Reactions with Anilines : Research has included kinetic studies of reactions involving anilines, providing insights into reaction mechanisms and dynamics (Castro, Leandro, Millán, & Santos, 1999).
NLO Applications : Studies have been conducted on binary adducts involving this compound for potential applications in non-linear optics (NLO), contributing to the development of new materials for optical technologies (Draguta, Fonari, Leonova, & Timofeeva, 2015).
Computational Analysis in Dielectric Medium : Computational studies have been performed to understand the behavior of this compound in different dielectric media, which is crucial for its applications in materials science and electronics (Umamaheswari, Ajeetha, & Ojha, 2009).
Properties
IUPAC Name |
4-ethyl-N-[(4-pyrazin-2-yloxyphenyl)methyl]aniline |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O/c1-2-15-3-7-17(8-4-15)22-13-16-5-9-18(10-6-16)23-19-14-20-11-12-21-19/h3-12,14,22H,2,13H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOUXYAXMORKFGN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NCC2=CC=C(C=C2)OC3=NC=CN=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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